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Compound of Interest

Compound Name: L-Canaline

Cat. No.: B555070 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the handling and disposal of L-Canaline, a non-proteinogenic amino

acid known for its toxicity.[1][2][3] Adherence to these guidelines is critical to mitigate risks and

ensure a safe laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for L-Canaline is presented below. This information is

crucial for understanding its physical characteristics and potential hazards.

Property Value Source

Molecular Formula C4H10N2O3 [1][4][5][6]

Molecular Weight 134.13 g/mol [1][4][5][6]

CAS Number 496-93-5 [1][4][5][7]

Melting Point 213 °C [1]

Boiling Point 378.1 °C [1]

Density 1.298 g/mL [1]

Solubility Soluble in water. [8]

Occupational Exposure Limits No data available [4][7]
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Hazard Identification and Personal Protective
Equipment (PPE)
L-Canaline is classified as a hazardous substance. It is harmful if swallowed, in contact with

skin, or inhaled, and can cause serious eye damage and skin irritation.[4][6] It may also cause

respiratory irritation.[6] Therefore, stringent adherence to PPE protocols is mandatory.

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

To prevent contact with eyes,

which can cause serious

damage.[4][7]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Fire/flame resistant and

impervious clothing.

To avoid skin contact, which

can be harmful and cause

irritation.[4][6][7]

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded, or if irritation or

other symptoms are

experienced. A NIOSH-

approved respirator is

recommended for handling in

areas with inadequate

ventilation.

To prevent inhalation of dust or

aerosols, which is harmful and

can cause respiratory irritation.

[4][6][7]

Experimental Protocol: Safe Handling and Storage
The following procedural steps must be followed to ensure the safe handling and storage of L-
Canaline in a laboratory setting.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[4][7]
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Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[4]

2. Personal Protective Equipment (PPE) Donning:

Before handling, inspect all PPE for integrity.

Don impervious gloves, a lab coat or impervious clothing, and tightly fitting safety goggles.[4]

[7]

If there is a risk of aerosol formation or if working outside a fume hood, a suitable respirator

must be worn.[4][7]

3. Handling Procedure:

Avoid the formation of dust and aerosols during handling.[4][7]

Use non-sparking tools to prevent ignition.[7]

Avoid contact with skin, eyes, and clothing.[4][7]

Do not eat, drink, or smoke in the area where L-Canaline is handled.[4]

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]

Store away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[4]

Recommended storage temperatures are -20°C for the powder form or -80°C when in

solvent.[4]

5. Accidental Release Measures:

Evacuate personnel to a safe area.

Wear appropriate PPE, including respiratory protection.[4][7]
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Avoid dust formation.[7]

Collect the spillage using a method that does not generate dust (e.g., gently sweeping with a

damp cloth or using a HEPA-filtered vacuum).

Place the collected material in a suitable, closed container for disposal.[4][7]

Prevent the substance from entering drains.[4][7]

Disposal Plan
All waste containing L-Canaline must be treated as hazardous waste.

Contaminated Materials: Dispose of contaminated PPE (gloves, lab coats) and other

materials in a designated hazardous waste container.

Unused Product: Dispose of unused L-Canaline and its containers at an approved waste

disposal plant.[4] Do not dispose of it in the regular trash or pour it down the drain.

Logical Workflow for Handling and Disposal of L-
Canaline
The following diagram illustrates the procedural flow for safely managing L-Canaline from

receipt to disposal.

Preparation

Handling

Disposal & Decontamination

Assess Risks Select Appropriate PPE Prepare Ventilated Work Area Don PPE Handle L-Canaline
Store Properly

Segregate Hazardous Waste

For subsequent use

Dispose via Approved Vendor Decontaminate Work Area Doff & Dispose PPE
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of L-Canaline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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